(4S)-4-(hydroxymethyl)azetidin-2-one

• IUPAC Name: (4S)-4-(hydroxymethyl)azetidin-2-one
• InChI: InChI=1S/C4H7NO2/c6-2-3-1-4(7)5-3/h3,6H,1-2H2,(H,5,7)/t3-/m0/s1
• InChI Key: YTUSUDPOSFRAEO-VKHMYHEASA-N
• Canonical SMILES: C1C(NC1=O)CO
• Isomeric SMILES: C1[C@H](NC1=O)CO
• Molecular Formula: C4H7NO2
• DSSTOX Substance ID: DTXSID10449926
• Molecular Weight: 101.10 g/mol
• CAS RN: 72776-07-9

Description

Azetidin-2-one, a four-membered cyclic lactam (β-lactam) skeleton, has been recognized as a useful building block for the synthesis of a large number of organic molecules. It is used in the synthesis of a variety of β-lactam antibiotics. The strain energy associated with it is exploited in the synthesis of these molecules.

Synthesis Analysis

Azetidin-2-ones have been synthesized using enantiomerically pure β-lactams as versatile intermediates for the synthesis of aromatic β-amino acids and their derivatives, peptides, polyamines, polyamino alcohols, amino sugars, and polyamino ethers. The development of methodologies based on the β-lactam nucleus is now referred to as the β-lactam synthon methods. The synthesis of azetidin-2-ones with a completely heterogeneous catalysis has also been reported.

Molecular Structure Analysis

Azetidin-2-one is a four-membered cyclic lactam (β-lactam) skeleton. It is used as a building block for the synthesis of a large number of organic molecules.

Chemical Reactions Analysis

The selective bond cleavage of the strained ring of azetidin-2-ones, coupled with further interesting transformation, renders this molecule as a powerful building block. This provides access to diverse structural types of synthetic target molecules lacking a β-lactam ring structure.

Physical And Chemical Properties Analysis

The absolute configuration of a relatively large and conformationally flexible chiral compound, 3-(1′-hydroxyethyl)-1-(3′-phenylpropanoyl)-azetidin-2-one, has been determined using Vibrational Circular Dichroism (VCD) spectroscopy, Optical Rotation Dispersion (ORD), and Electronic Circular Dichroism (ECD).

Scientific Research Applications

β-Lactam Synthon Methods

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Spiro Heterocycles

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Formal Synthesis of (S)-Dapoxetine

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Mechanism of Action

Azetidin-2-one-based small molecules have been investigated as dual hHDAC6/HDAC8 inhibitors. Their mechanism of action and impact of dual inhibition profile on cell viability have been studied.

Future Directions

Azetidin-2-ones have been recognized for their promising biological activity. Over the years, many synthetic methodologies have been established for the construction of spirocyclic compounds. Spiro heterocycles such as spiro-azetidin-2-one have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties. This suggests that future research may continue to explore the potential of azetidin-2-ones in medicinal chemistry.